Cas no 1017031-51-4 (1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one)

• Product Name: 1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one
• CAS No: 1017031-51-4
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 4772001
• Update Time: 2023-08-17

1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one
• 1-(3-aminopropyl)-5-bromopyridin-2-one
• 1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one

• Inchi： 1S/C8H11BrN2O/c9-7-2-3-8(12)11(6-7)5-1-4-10/h2-3,6H,1,4-5,10H2
• InChI Key： VAGOVTBDYYHJTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones